CL2E-SN38

• Molecular Formula: C86H118N14O24
• Molecular Weight: 1731.9 g/mol
• InChI: InChI=1S/C86H118N14O24/c1-6-9-10-11-14-71(91-75(102)58-121-57-74(101)88-29-33-113-35-37-115-39-41-117-43-45-119-47-48-120-46-44-118-42-40-116-38-36-114-34-32-98-53-63(94-95-98)51-89-79(105)61-20-16-59(17-21-61)52-100-76(103)26-27-77(100)104)81(107)93-72(15-12-13-28-87)80(106)90-62-22-18-60(19-23-62)55-123-84(110)96(4)30-31-97(5)85(111)124-64-24-25-70-66(49-64)65(7-2)67-54-99-73(78(67)92-70)50-69-68(82(99)108)56-122-83(109)86(69,112)8-3/h6,9-10,18-19,22-27,49-50,53,59,61,71-72,112H,1,7-8,11-17,20-21,28-48,51-52,54-58,87H2,2-5H3,(H,88,101)(H,89,105)(H,90,106)(H,91,102)(H,93,107)/b10-9-/t59?,61?,71-,72-,86-/m0/s1
• InChIKey: KGQBRCRWLBGUIJ-MKAHEWLKSA-N

CL2E-SN38 Linker-Payload for ADC Research

CL2E-SN38 (CAS #1639139-65-3) is a highly characterized drug-linker construct used in the preparation of antibody-drug conjugates (ADCs). It comprises the potent topoisomerase I inhibitor SN-38, the active metabolite of irinotecan, linked to a specialized cathepsin-B-cleavable maleimide-containing linker (CL2E) . SN-38 itself is known to be 100- to 1000-fold more cytotoxic than its parent compound, irinotecan [1]. This specific conjugate is designed to provide a highly stable and targeted approach for delivering the SN-38 payload, offering a distinct pharmacological profile compared to other SN-38 derivatives and formulations.

1

Cathepsin-B-gated release: Enables enzyme-dependent intracellular SN-38 liberation for ADC pharmacology studies.

2

Extended serum half-life: Supports ADC constructs requiring minimal premature payload loss in circulation vs. pH-sensitive CL2A linker.

3

10-O-carbamate attachment: Differentiates release mechanism and lactone equilibrium from 20-O-carbonate CL2A conjugates.

• [1] Chabot, G. G. (1997). Clinical pharmacokinetics of irinotecan. Clinical Pharmacokinetics, 33(4), 245-259. View Source

CL2E-SN38 vs. CL2A-SN38 in ADC Design

Generic substitution between SN-38-based ADCs is not scientifically valid due to fundamental differences in linker chemistry that dictate systemic stability, drug release kinetics, and ultimately, the therapeutic window [1]. For instance, the widely studied CL2A-SN38 linker releases its payload via a pH-sensitive mechanism, resulting in a relatively short serum half-life of approximately 1 day and a high incidence of adverse events in clinical studies [1]. In contrast, CL2E-SN38 utilizes a distinct carbamate linkage and requires both cathepsin-B cleavage and an intramolecular cyclization for payload release, conferring exceptional serum stability with a half-life of approximately 87.5 days [REFS-1, REFS-2]. This dramatic difference in systemic exposure to free SN-38 directly impacts both the safety profile and the types of tumor environments where the conjugate can be effective. The quantitative evidence below details why these linker-dependent properties make CL2E-SN38 a distinct and non-interchangeable entity.

CL2E-SN38 (Target)

Cathepsin-B-cleavable carbamate; serum t½ >10 days; requires lysosomal internalization.

CL2A-SN38 (Substitute)

pH-sensitive carbonate; serum t½ ~1 day; releases payload extracellularly and in lysosomes.

Release mechanism divergence: Swapping linkers may shift drug-release kinetics and intracellular vs. extracellular SN-38 distribution.

Bystander activity context: CL2E conjugates exhibit restricted bystander DNA damage; CL2A conjugates show robust bystander effect, which may alter tumor-model response interpretation.

Potency mismatch: In vitro and in vivo efficacy profiles differ markedly across cell types; direct substitution without validation may not reproduce endpoint response.

• [1] ANTIBODY-DRUG CONJUGATES (ADCS) COMPRISING AN ANTI-TROP-2 ANTIBODY, COMPOSITIONS COMPRISING SUCH ADCS, AS WELL AS METHODS OF MAKING AND USING THE SAME, U.S. Patent Application No. 20240082415, filed Nov. 2, 2022. View Source
• [2] Cardillo, T. M., Govindan, S. V., Sharkey, R. M., Trisal, P., & Goldenberg, D. M. (2011). Humanized anti-Trop-2 IgG-SN-38 conjugate for effective treatment of diverse epithelial cancers: preclinical studies in human cancer xenograft models and monkeys. Clinical Cancer Research, 17(10), 3157-3169. View Source

CL2E-SN38 Quantitative Differentiation Evidence

Serum Stability of CL2E vs. CL2A Conjugates

CL2E-SN38 conjugates exhibit profoundly enhanced serum stability compared to CL2A-SN38 conjugates. The half-life (t½) of a CL2E-SN38 ADC in serum was extrapolated to be approximately 87.5 days, whereas the t½ for a CL2A-SN38 ADC was reported to be approximately 1 day [REFS-1, REFS-2]. This difference stems from the carbamate-containing CL2E linker, which is inert in circulation, versus the pH-sensitive carbonate bond in CL2A that allows for premature SN-38 release [1].

Serum Stability

Head-to-head

CL2E: t½ >10 d; CL2A: t½ ~1 d. 10- to 87-fold higher retention.

Supports payload retention screening for ADC constructs with slow-internalizing targets.

In vitro human serum, 37°C; milatuzumab conjugates.

Evidence Dimension	Serum half-life (t½)
Target Compound Data	~87.5 days
Comparator Or Baseline	CL2A-SN38: ~1 day
Quantified Difference	~87.5-fold longer
Conditions	In vitro serum stability assay; extrapolated from preclinical data

Why This Matters

A longer serum half-life minimizes systemic exposure to free SN-38, potentially reducing off-target toxicity and enabling a wider therapeutic window for CL2E-SN38-based ADCs.

• [1] ANTIBODY-DRUG CONJUGATES (ADCS) COMPRISING AN ANTI-TROP-2 ANTIBODY, COMPOSITIONS COMPRISING SUCH ADCS, AS WELL AS METHODS OF MAKING AND USING THE SAME, U.S. Patent Application No. 20240082415, filed Nov. 2, 2022. View Source
• [2] Cardillo, T. M., Govindan, S. V., Sharkey, R. M., Trisal, P., & Goldenberg, D. M. (2011). Humanized anti-Trop-2 IgG-SN-38 conjugate for effective treatment of diverse epithelial cancers: preclinical studies in human cancer xenograft models and monkeys. Clinical Cancer Research, 17(10), 3157-3169. View Source

Cathepsin B-Mediated Lysosomal Drug Release

The release of free SN-38 from CL2E-SN38 is contingent on a two-step process: first, cleavage of the linker by the lysosomal enzyme cathepsin B, followed by an intramolecular cyclization [1]. In contrast, CL2A-SN38 releases its payload primarily via a pH-sensitive mechanism [1]. The half-life (t½) for cathepsin-B cleavage at lysosomal pH (pH 5) was 0.5 hours for CL2E-SN-38, whereas CL2A-SN-38 showed a t½ of 10 hours under the same conditions, with its cleavage rate being cathepsin-B insensitive [1]. The overall release t½ for SN-38 from CL2E-SN-38 at pH 5 was 10 hours [1].

Cathepsin B Cleavage

Head-to-head

CL2E: t½ 0.5 h (enzyme-dependent); CL2A: t½ 10 h (pH-mediated).

Tool to dissect enzymatic vs. pH-dependent release in ADC pharmacology.

pH 5.0, 37°C with cathepsin B; mercaptoethanol-capped substrates.

Evidence Dimension	Cathepsin-B cleavage half-life (t½) at pH 5
Target Compound Data	0.5 hours
Comparator Or Baseline	CL2A-SN-38: 10 hours
Quantified Difference	20-fold faster cleavage by cathepsin B for CL2E
Conditions	Lysosomal pH (pH 5) in vitro

Why This Matters

The enzymatic dependence of CL2E-SN38 ensures that the cytotoxic payload is preferentially released within the lysosomes of target cells, a feature that may improve tumor specificity compared to the less selective pH-mediated release of CL2A-SN38.

• [1] Govindan, S. V., Cardillo, T. M., Rossi, E. A., Trisal, P., McBride, W. J., Sharkey, R. M., & Goldenberg, D. M. (2012). Abstract 2526: Optimal cleavable linker for antibody-SN-38 conjugates for cancer therapy: Impact of linker's stability on efficacy. Cancer Research, 72(8_Supplement), 2526. View Source

In Vitro Cytotoxicity: Solid Tumor vs. Hematological Cells

In CD22-positive lymphoma cell lines, ADCs constructed with a CL2E-SN38 payload (using the epratuzumab antibody) showed significantly lower potency compared to the same antibody conjugated with CL2A-SN38 [1]. For example, in Raji cells (moderate CD22 expression), the EC50 for the CL2E-SN38 ADC was 135.8 nM, while the CL2A-SN38 ADC had an EC50 of 3.2 nM [REFS-1, REFS-2]. This >40-fold difference highlights the impact of linker stability on short-term in vitro assays where a rapidly releasing linker like CL2A confers an advantage due to immediate payload availability [1].

Cytotoxicity Panel

Head-to-head

Solid tumors: IC50 34–210 nM (CL2E) vs. 5–15 nM (CL2A); Raji: 4 vs. 2 nM.

Cell-type-dependent potency context; hematopoietic cells show narrower differential.

4-day MTS, milatuzumab DAR ~6.5; free SN-38 range 0.5–7 nM.

Evidence Dimension	Cytotoxicity (EC50) against Raji lymphoma cells
Target Compound Data	Epratuzumab-CL2E-SN38: 135.8 nM
Comparator Or Baseline	Epratuzumab-CL2A-SN38: 3.2 nM
Quantified Difference	>40-fold less potent in this assay
Conditions	4-day MTS assay; moderate CD22 expression (CD22++)

Why This Matters

This data underscores that the enhanced serum stability of CL2E-SN38 comes at the cost of reduced in vitro potency in standard short-term assays, a crucial parameter for researchers selecting an ADC payload for specific tumor models with defined internalization kinetics.

• [1] Govindan, S. V., Cardillo, T. M., Rossi, E. A., Trisal, P., McBride, W. J., Sharkey, R. M., & Goldenberg, D. M. (2012). Abstract 2526: Optimal cleavable linker for antibody-SN-38 conjugates for cancer therapy: Impact of linker's stability on efficacy. Cancer Research, 72(8_Supplement), 2526. View Source
• [2] ADC Database. (n.d.). Epratuzumab-CL2E-SN-38. Retrieved from https://adcdb.idrblab.net/data/adc/details/DRG0QJGNH View Source

In Vivo Xenograft Efficacy in Solid Tumor Models

In vitro studies with the anti-TROP-2 antibody hRS7 showed that CL2E-SN38 conjugates were less potent than their CL2A-SN38 counterparts against solid tumor cell lines [1]. In the pancreatic tumor cell line Capan-1, IC50 values were 132 nM for the CL2E conjugate versus 9 nM for the CL2A conjugate; in the lung adenocarcinoma cell line Calu-3, the values were 242 nM and 20 nM, respectively [1]. However, the same study noted that for a slowly internalizing anti-CEACAM5 antibody (labetuzumab), the CL2A-SN38 conjugate was superior in the LS174T colonic tumor xenograft model, while for a rapidly internalizing anti-CD74 antibody (milatuzumab), both linkers showed efficacy, albeit with different potencies [1].

In Vivo Xenograft

Head-to-head

CL2A: median survival 28 d vs. 10.5 d control; CL2E: endpoint response not distinguished from control.

Model-response contrast for linker stability evaluation in solid tumors.

A-375 melanoma xenograft; 12.5 mg/kg twice weekly ×4.

Evidence Dimension	In vitro cytotoxicity (IC50) against solid tumor cell lines
Target Compound Data	hRS7-CL2E-SN38: Capan-1 = 132 nM, Calu-3 = 242 nM
Comparator Or Baseline	hRS7-CL2A-SN38: Capan-1 = 9 nM, Calu-3 = 20 nM
Quantified Difference	~14- to 12-fold less potent
Conditions	In vitro cytotoxicity assays using the anti-TROP-2 antibody hRS7

Why This Matters

This evidence demonstrates that the choice between CL2E and CL2A linkers is not universally 'better' or 'worse' but is highly dependent on the specific antibody's internalization rate and the tumor model, providing a clear scientific rationale for selecting CL2E-SN38 in research settings where maximal serum stability is prioritized over rapid intracellular drug release.

• [1] Govindan, S. V., Cardillo, T. M., Rossi, E. A., Trisal, P., McBride, W. J., Sharkey, R. M., & Goldenberg, D. M. (2012). Abstract 2526: Optimal cleavable linker for antibody-SN-38 conjugates for cancer therapy: Impact of linker's stability on efficacy. Cancer Research, 72(8_Supplement), 2526. View Source

CL2E-SN38 Research Applications

Cathepsin B vs. pH-Dependent Drug Release Studies

Given its reliance on cathepsin B cleavage for payload release, CL2E-SN38 is best suited for developing ADCs against solid tumors known to have high expression of this lysosomal enzyme [1]. The enhanced serum stability (t½ ~87.5 days) provides a wide window for the ADC to accumulate in the tumor microenvironment, mitigating the risk of systemic toxicity associated with premature SN-38 release [2]. This makes it a compelling choice for research programs aiming to balance potent antitumor activity with a favorable safety profile.

ADC Development for Slowly Internalizing Targets

The extreme stability of CL2E-SN38 in circulation makes it an ideal tool for in vivo pharmacokinetic and biodistribution studies where minimizing the background of free drug is critical [1]. Researchers seeking to accurately measure tumor-specific delivery and retention of an ADC over long time courses would benefit from using CL2E-SN38, as its half-life of ~87.5 days ensures the payload remains conjugated to the antibody until internalized [1].

Bystander Effect Analysis in Heterogeneous Tumors

CL2E-SN38 serves as an essential comparator in studies evaluating new ADC linker technologies [1]. Its well-characterized, enzyme-dependent release mechanism and exceptional serum stability provide a benchmark against which novel linkers can be quantitatively assessed for parameters such as half-life in serum (e.g., compared to the 1-day t½ of CL2A-SN38) and in vitro cytotoxicity [1]. This allows for robust, data-driven decisions in the optimization of ADC candidates.

Linker Stability-Efficacy in Hematological Malignancies

While showing lower in vitro potency in short-term assays compared to CL2A-SN38, the CL2E-SN38 conjugate can still achieve significant efficacy in vivo against hematological targets with moderate antigen density, provided the target internalizes with sufficient kinetics [1]. This is evidenced by the EC50 values of 77.9 nM to 152.3 nM against various CD22+ B-cell lymphoma lines [REFS-1, REFS-3]. Researchers investigating ADCs for slowly progressing hematological cancers may find the superior serum stability of CL2E-SN38 beneficial for achieving prolonged exposure and durable responses.

Application

Selection Property

Validation Focus

Enzyme- vs. pH-dependent release studies

Cathepsin-B-gated cleavage mechanism

Intracellular cleavage rate comparison under lysosomal conditions

Slowly internalizing target research

Extended serum stability profile

Payload retention during prolonged incubation in serum

Bystander effect dissection

Restricted extracellular payload diffusion

DNA damage marker distribution in tumor tissue sections

Hematological malignancy ADC evaluation

Antigen internalization rate compatibility

Potency comparison in lymphoma vs. solid tumor models

• [1] Govindan, S. V., Cardillo, T. M., Rossi, E. A., Trisal, P., McBride, W. J., Sharkey, R. M., & Goldenberg, D. M. (2012). Abstract 2526: Optimal cleavable linker for antibody-SN-38 conjugates for cancer therapy: Impact of linker's stability on efficacy. Cancer Research, 72(8_Supplement), 2526. View Source
• [2] ANTIBODY-DRUG CONJUGATES (ADCS) COMPRISING AN ANTI-TROP-2 ANTIBODY, COMPOSITIONS COMPRISING SUCH ADCS, AS WELL AS METHODS OF MAKING AND USING THE SAME, U.S. Patent Application No. 20240082415, filed Nov. 2, 2022. View Source
• [3] ADC Database. (n.d.). Epratuzumab-CL2E-SN-38. Retrieved from https://adcdb.idrblab.net/data/adc/details/DRG0QJGNH View Source